Cas no 39736-25-9 (Heptyl phenylacetate)

Heptyl phenylacetate structure
Heptyl phenylacetate structure
Product Name:Heptyl phenylacetate
CAS No:39736-25-9
MF:C15H22O2
MW:234.333984851837
CID:317308
PubChem ID:101315
Update Time:2025-04-19

Heptyl phenylacetate Chemical and Physical Properties

Names and Identifiers

    • Heptyl phenylacetate
    • heptyl 2-phenylacetate
    • NSC 406420
    • Phenylacetic acid heptyl ester
    • UNII-F43QT54KTR
    • Heptylphenyl acetate
    • MFCMCQJYPOAXCB-UHFFFAOYSA-N
    • HEPTYL PHENYL ACETATE
    • EINECS 254-609-3
    • ACETIC ACID, PHENYL-, HEPTYL ESTER
    • F43QT54KTR
    • (S)-(-)-1-(4-Methoxy-phenyl)-ethylamine
    • NSC-406420
    • Benzeneacetic acid, heptyl ester
    • N-HEPTYL PHENYLACETATE
    • A13167
    • AI3-19339
    • Q63409634
    • NS00030657
    • NSC406420
    • 39736-25-9
    • DTXSID1068198
    • SCHEMBL3504146
    • Inchi: 1S/C15H22O2/c1-2-3-4-5-9-12-17-15(16)13-14-10-7-6-8-11-14/h6-8,10-11H,2-5,9,12-13H2,1H3
    • InChI Key: MFCMCQJYPOAXCB-UHFFFAOYSA-N
    • SMILES: O(C(CC1C=CC=CC=1)=O)CCCCCCC

Computed Properties

  • Exact Mass: 234.16206
  • Monoisotopic Mass: 234.161979940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 9
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
  • LogP: 3.74270
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